Cas no 2227827-77-0 ((2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine
• CAS No: 2227827-77-0
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6373726
• PubChem ID: 165673593
• Update Time: 2025-05-25

(2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine
• 2227827-77-0
• EN300-1922077

• Inchi： 1S/C9H11BrN2O2/c1-6(11)5-7-3-2-4-8(9(7)10)12(13)14/h2-4,6H,5,11H2,1H3/t6-/m1/s1
• InChI Key： ACPHLDGKFFZRTG-ZCFIWIBFSA-N
• SMILES： BrC1C(=CC=CC=1C[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine

Research Brief on (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine (CAS: 2227827-77-0): Recent Advances and Applications

The compound (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine (CAS: 2227827-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its 2-bromo-3-nitrophenyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. Recent studies have explored its utility in targeting specific enzymatic pathways and its role in the development of novel therapeutics.

One of the primary research focuses has been on the compound's application in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine serves as a critical building block for the development of inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell signaling pathways. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in central nervous system (CNS) drug development. Researchers have utilized its structural features to design novel monoamine transporter modulators, with particular emphasis on the dopamine and serotonin transporters. Preliminary in vitro studies suggest that derivatives of (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine exhibit moderate affinity for these targets, opening new avenues for the treatment of neurological disorders.

The synthetic accessibility of (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route that achieves higher enantiomeric purity (ee > 99%) while reducing the number of synthetic steps. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

From a safety and toxicological perspective, recent assessments of (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine have provided valuable data for its pharmaceutical application. Acute toxicity studies in rodent models indicate a favorable safety profile at therapeutic doses, though researchers note the need for further investigation into potential metabolite-related hepatotoxicity. These findings were presented at the 2023 American Chemical Society National Meeting.

Looking forward, the unique structural features of (2R)-1-(2-bromo-3-nitrophenyl)propan-2-amine continue to inspire innovative research directions. Current investigations are exploring its incorporation into PROTAC (proteolysis targeting chimera) designs and its potential as a warhead in covalent inhibitor development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus in medicinal chemistry for years to come.